Cas no 1426135-73-0 (6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1426135-73-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 1106047
• PubChem ID: 71280746
• Update Time: 2025-05-22

6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid
• RLIBRVVPUZFNGI-UHFFFAOYSA-N
• 6-acetylimidazo[1,2-a]pyridine-3-carboxylic acid
• CS-0091261
• SCHEMBL14738941
• 1426135-73-0

• Inchi： 1S/C10H8N2O3/c1-6(13)7-2-3-9-11-4-8(10(14)15)12(9)5-7/h2-5H,1H3,(H,14,15)
• InChI Key： RLIBRVVPUZFNGI-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C=CC(C(C)=O)=CN21)=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid

Recent Advances in the Study of 6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1426135-73-0)

6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1426135-73-0) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its imidazopyridine core and acetyl-carboxylic acid functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

The synthesis of 6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid has been a subject of intense research. A recent study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that improves yield and purity. The process involves the condensation of 2-aminopyridine with a bromoketone derivative, followed by acetylation and oxidation steps. The optimized protocol has been reported to achieve a yield of over 75%, making it a viable option for large-scale production.

In terms of biological activity, 6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid has demonstrated notable efficacy as an inhibitor of specific kinases involved in inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to suppress the production of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, its antimicrobial properties against Gram-positive bacteria have been documented, with MIC values comparable to existing antibiotics.

Further investigations into the compound's anticancer potential have revealed its ability to induce apoptosis in certain cancer cell lines. Researchers have identified its interaction with key cellular targets, such as the PI3K/AKT/mTOR pathway, as a possible mechanism underlying its cytotoxic effects. These findings were corroborated by in vivo studies, where the compound exhibited tumor growth inhibition in xenograft models without significant toxicity to normal tissues.

Despite these promising results, challenges remain in the development of 6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Current efforts are focused on designing derivatives with improved pharmacokinetic profiles while retaining the compound's biological activity.

In conclusion, 6-acetyl-Imidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1426135-73-0) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to deepen our understanding of its biological mechanisms and translate these findings into clinically relevant applications. The compound's multifaceted activity and synthetic accessibility position it as a valuable candidate for future drug discovery efforts in the chemical biology and pharmaceutical industries.